Cas no 860649-75-8 (2-(4-Chloro-7-phenylthieno3,2-dpyrimidin-6-yl)sulfanylacetonitrile)

• Product Name: 2-(4-Chloro-7-phenylthieno3,2-dpyrimidin-6-yl)sulfanylacetonitrile
• CAS No: 860649-75-8
• MF: C₁₄H₈ClN₃S₂
• MW: 317.816418647766
• MDL: MFCD04124312
• CID: 4661237
• Update Time: 2025-11-01

2-(4-Chloro-7-phenylthieno3,2-dpyrimidin-6-yl)sulfanylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chloro-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanyl]acetonitrile
• 2-(4-Chloro-7-phenylthieno3,2-dpyrimidin-6-yl)sulfanylacetonitrile

• MDL： MFCD04124312
• Inchi： 1S/C14H8ClN3S2/c15-13-12-11(17-8-18-13)10(9-4-2-1-3-5-9)14(20-12)19-7-6-16/h1-5,8H,7H2
• InChI Key： ZVBCYBHDYPAQGS-UHFFFAOYSA-N
• SMILES： C(#N)CSC1SC2=C(Cl)N=CN=C2C=1C1=CC=CC=C1

Additional information on 2-(4-Chloro-7-phenylthieno3,2-dpyrimidin-6-yl)sulfanylacetonitrile

Comprehensive Overview of 2-(4-Chloro-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanylacetonitrile (CAS No. 860649-75-8)

2-(4-Chloro-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanylacetonitrile (CAS No. 860649-75-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the thienopyrimidine family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a chloro substituent and a phenyl group in its structure enhances its reactivity and potential for further functionalization, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(4-Chloro-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanylacetonitrile features a thienopyrimidine core, which is a fusion of a thiophene ring and a pyrimidine ring. This core is further modified with a sulfanylacetonitrile moiety, which introduces additional versatility for chemical transformations. Researchers are particularly interested in this compound due to its potential as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. The CAS No. 860649-75-8 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

In recent years, the demand for thienopyrimidine derivatives has surged, driven by their promising applications in drug development. For instance, compounds with a thienopyrimidine scaffold have shown activity against various biological targets, including kinases and receptors. This has led to increased interest in 2-(4-Chloro-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanylacetonitrile as a precursor for novel therapeutic agents. Its chloro and phenyl groups provide sites for further modifications, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies.

From a synthetic perspective, the preparation of 2-(4-Chloro-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanylacetonitrile involves multi-step organic reactions, often starting from commercially available thiophene or pyrimidine precursors. The introduction of the sulfanylacetonitrile group typically requires careful optimization of reaction conditions to achieve high yields and purity. Researchers frequently employ techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its quality.

The versatility of 2-(4-Chloro-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanylacetonitrile extends beyond pharmaceuticals. It has also found applications in material science, particularly in the development of organic semiconductors and optoelectronic devices. The thienopyrimidine core contributes to the compound's electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. This dual applicability in both life sciences and advanced materials underscores its importance in contemporary research.

As the scientific community continues to explore the potential of thienopyrimidine derivatives, 2-(4-Chloro-7-phenylthieno[3,2-d]pyrimidin-6-yl)sulfanylacetonitrile remains a focal point of innovation. Its unique structural features and reactivity profile position it as a key player in the design of next-generation chemical entities. Whether in the context of drug discovery or advanced materials, this compound exemplifies the intersection of chemistry and cutting-edge technology.